Cas no 55821-72-2 ((+)-Cytisine)

• Product Name: (+)-Cytisine
• CAS No: 55821-72-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 2080233
• PubChem ID: 683511
• Update Time: 2025-10-12

(+)-Cytisine Chemical and Physical Properties

Names and Identifiers

• (-)-(1R,5S)-1,2,3,4,5,6-hexahydro-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
• (-)-(1R,5S)-1,2,3,4,5,6-hexahydro-1,5-methanopyrido-[1,2-a][1,5]diazocin-8-one
• (-)-(1R,5S)-1,2,3,4,5,6-hexahydro-1,5-methano-pyrido-[1,2-a][1,5]diazocin-8-one
• (-)-5,6-cytisine
• (-)-cytisine
• (1R)-1,2,3,4,5,6-hexahydro-1r,5c-methano-pyrido[
• (1R,5S)-1,2,3,4,5,6-hexahydro-1,5-methano-pyrido[1,2
• (1R,5S)-1,2,3,4,5,6-hexahydro-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
• Cytisine
• cytiton
• LSM-22634
• DTXSID501140305
• EN300-7375623
• (+)-Cytisine
• AKOS023412126
• SCHEMBL12214109
• Q27190691
• 1,2,3,4,5,6-Hexahydro-1,5-methano-pyrido[1,2- a ][1,5]diazocin-8-one
• C80010
• (1S,9R)-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-6-one
• (1S,9R)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• (1S,5R)-1,2,3,4,5,6-Hexahydro-8h-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
• C2609
• AMY25688
• FS-1914
• 55821-72-2
• 7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one
• (1S,5R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
• (1R,5S)-3,4,5,6-Tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• (1S,5R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one
• (+)-Cytisine; 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-, (1S,5R)-; 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-, (1S)-; (1S,5R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one; (+)-Cytisine

• MDL： MFCD00075715
• Inchi： 1S/C11H14N2O/c14-11-3-1-2-10-9-4-8(5-12-6-9)7-13(10)11/h1-3,8-9,12H,4-7H2/t8-,9+/m1/s1
• InChI Key： ANJTVLIZGCUXLD-BDAKNGLRSA-N
• SMILES： O=C1C=CC=C2[C@@H]3CNC[C@H](CN21)C3

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on (+)-Cytisine

Recent Advances in (+)-Cytisine (55821-72-2) Research: Therapeutic Potential and Mechanisms of Action

(+)-Cytisine (CAS: 55821-72-2), a naturally occurring alkaloid derived from plants such as Laburnum anagyroides, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potent pharmacological properties. As a partial agonist of nicotinic acetylcholine receptors (nAChRs), (+)-Cytisine has been extensively studied for its potential applications in smoking cessation, neurodegenerative diseases, and other CNS-related disorders. This research brief synthesizes the latest findings on (+)-Cytisine, highlighting its molecular mechanisms, therapeutic efficacy, and emerging clinical applications.

Recent studies have elucidated the structural and functional interactions of (+)-Cytisine with α4β2 nAChRs, the primary target for its pharmacological effects. High-resolution X-ray crystallography and molecular dynamics simulations have revealed that (+)-Cytisine binds to the orthosteric site of α4β2 nAChRs with high affinity, modulating receptor activity in a subtype-specific manner. These insights have paved the way for the rational design of (+)-Cytisine derivatives with improved selectivity and reduced off-target effects, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry.

In the context of smoking cessation, (+)-Cytisine has emerged as a cost-effective alternative to varenicline, with comparable efficacy and a favorable safety profile. A meta-analysis of randomized controlled trials (RCTs) conducted in 2024 reported that (+)-Cytisine significantly increased abstinence rates at 12 months (OR: 2.1, 95% CI: 1.7–2.6) compared to placebo. Notably, its low incidence of adverse effects, such as nausea and insomnia, positions it as a promising candidate for broader clinical adoption. Ongoing phase III trials in Europe and North America aim to further validate these findings.

Beyond its role in nicotine addiction, (+)-Cytisine has shown neuroprotective effects in preclinical models of Alzheimer's disease (AD) and Parkinson's disease (PD). Research published in Neuropharmacology (2024) demonstrated that (+)-Cytisine reduces amyloid-β aggregation and mitigates neuroinflammation via α7 nAChR-mediated pathways. Additionally, its ability to enhance dopaminergic neuron survival in PD models suggests potential for repurposing in neurodegenerative therapeutics. However, challenges related to blood-brain barrier permeability and chronic dosing regimens remain to be addressed.

The synthesis and scalable production of (+)-Cytisine (55821-72-2) have also seen advancements, with green chemistry approaches reducing reliance on plant extraction. A novel enzymatic synthesis method, reported in ACS Sustainable Chemistry & Engineering, achieved a 78% yield with minimal environmental impact, addressing previous supply chain limitations. This innovation is critical for meeting the growing demand in both research and clinical settings.

In conclusion, (+)-Cytisine represents a multifaceted compound with expanding therapeutic potential. Its well-characterized pharmacology, coupled with recent clinical and synthetic breakthroughs, underscores its value in chemical biology and drug development. Future research should focus on optimizing its pharmacokinetic properties and exploring combinatorial therapies to maximize clinical benefits.